(Z)-N'-(2-nitrophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2Z)-N-(2-nitroanilino)-4-(4-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C17H10N6O4S/c18-9-14(21-20-13-3-1-2-4-16(13)23(26)27)17-19-15(10-28-17)11-5-7-12(8-6-11)22(24)25/h1-8,10,20H/b21-14-
• InChI Key: ANUINNMGSLTZAG-STZFKDTASA-N
• Canonical SMILES: C1=CC=C(C(=C1)NN=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)N/N=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C17H10N6O4S
• Molecular Weight: 394.4 g/mol

Description

(Z)-N'-(2-nitrophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide, also known as NNTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NNTC is a thiazole-based compound that has been synthesized using a variety of methods. In

Scientific Research Applications

1. Chemical Sensors and Detection

Compounds similar to (Z)-N'-(2-nitrophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide have been explored for their potential as chemical sensors. For example, substituted 2-aminobenzothiazoles salicylidenes have been synthesized and characterized as sensors for the detection of cyanide in aqueous media. These sensors exhibit a colorimetric change when exposed to cyanide, indicating their sensitivity and selectivity in detecting specific ions (Elsafy, Al-Easa, & Hijji, 2018).

2. Structural and Spectral Studies

Thiosemicarbazides and their derivatives, closely related to the compound , have been used in various applications in the pharmaceutical and industrial fields. Studies have been conducted on the synthesis and characterization of these compounds, including spectral and X-ray diffraction studies, to understand their molecular structure and potential applications (Aparna et al., 2011).

3. Carcinogenicity Studies

Research has been conducted on the carcinogenic properties of hydrazinothiazoles, which are structurally similar to the compound . These studies are crucial for understanding the safety profile of these compounds and their potential impact on health (Cohen, Ertürk, Price, & Bryan, 1970).

4. Synthesis and Characterization

The synthesis and characterization of similar compounds, like 2-amino-4-p-nitrophenyl thiazole, have been the subject of research. This includes exploring the reaction mechanisms and optimum synthetic conditions, which are crucial for the development and application of these compounds in various scientific fields (Zeng Zhen-fan, 2014).